Cas no 301683-33-0 (N-(4-ethoxyphenyl)-2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamide)

• Product Name: N-(4-ethoxyphenyl)-2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamide
• CAS No: 301683-33-0
• MF: C₂₅H₂₃N₃O₃S
• MW: 445.53342461586
• CID: 6194958
• PubChem ID: 2870307
• Update Time: 2025-10-14

N-(4-ethoxyphenyl)-2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamide
• AKOS001626731
• BIM-0034101.P001
• SR-01000438018-1
• CBMicro_034115
• (Z)-N-(4-ethoxyphenyl)-2-(4-oxo-3-phenyl-2-(phenylimino)thiazolidin-5-yl)acetamide
• SR-01000438018
• 301683-33-0
• ChemDiv1_004534
• AKOS016317466
• N-(4-ethoxyphenyl)-2-(4-oxo-3-phenyl-2-phenylimino-1,3-thiazolidin-5-yl)acetamide
• HMS599O02
• EU-0005447
• F1065-0263
• N-(4-ethoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide
• N-(4-ETHOXYPHENYL)-2-(4-OXO-3-PH-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YL)ACETAMIDE

• Inchi： 1S/C25H23N3O3S/c1-2-31-21-15-13-19(14-16-21)26-23(29)17-22-24(30)28(20-11-7-4-8-12-20)25(32-22)27-18-9-5-3-6-10-18/h3-16,22H,2,17H2,1H3,(H,26,29)/b27-25-
• InChI Key： IXJOWDDYUDDZQR-RFBIWTDZSA-N
• SMILES： S1/C(=N\C2C=CC=CC=2)/N(C2C=CC=CC=2)C(C1CC(NC1C=CC(=CC=1)OCC)=O)=O

Computed Properties

• Exact Mass: 445.14601278g/mol
• Monoisotopic Mass: 445.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 96.3Ų

Additional information on N-(4-ethoxyphenyl)-2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamide

N-(4-Ethoxyphenyl)-2-(2Z)-4-Oxo-3-Phenyl-2-(Phenylimino)-1,3-Thiazolidin-5-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 301683-33-0, N-(4-Ethoxyphenyl)-2-(2Z)-4-Oxo-3-Phenyl-2-(Phenylimino)-1,3-Thiazolidin-5-Ylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their versatile applications in drug design and material science. The 1,3-thiazolidin core of this molecule serves as a scaffold for various functional groups, making it a valuable structure for further modifications and optimizations.

Recent studies have highlighted the importance of thiazolidinone derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of this compound as a precursor for designing anti-inflammatory and anti-cancer drugs. The presence of the ethoxyphenyl group and the phenylimino moiety in the structure contributes to its unique pharmacokinetic properties, including improved solubility and bioavailability. These features make it an attractive candidate for drug delivery systems and targeted therapy.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. The Z-isomer configuration at the imino group allows for selective reactions under specific conditions, enabling the synthesis of diverse derivatives. This flexibility has been exploited in recent studies to develop analogs with enhanced biological activity. For example, scientists have reported that certain derivatives exhibit potent inhibitory effects against key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The thiazolidinone framework can be incorporated into polymer matrices to enhance their mechanical and thermal properties. Recent research has demonstrated that films incorporating this compound exhibit improved tensile strength and thermal stability, making them suitable for advanced packaging materials and electronic devices.

The synthesis of N-(4-Ethoxyphenyl)-2-(2Z)-4-Oxo-3-Phenyl-2-(Phenylimino)-1,3-Thiazolidin-5-Ylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazolidinone ring through cyclization reactions and subsequent functionalization to introduce the ethoxyphenyl and phenylimino groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that under controlled conditions, it undergoes efficient microbial degradation, reducing its environmental footprint. This characteristic aligns with the growing demand for sustainable chemical compounds in both pharmaceuticals and industrial materials.

In conclusion, N-(4-Ethoxyphenyl)-2-(2Z)-4-Oxo-3-Phenyl-2-(Phenylimino)-1,3-Thiazolidin-5-Ylacetamide (CAS No. 301683-33-0) represents a versatile platform for advancing both medicinal chemistry and materials science. Its unique structure, coupled with recent research findings on its biological and physical properties, positions it as a key molecule for future innovations in these fields.